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Compound of Interest

Compound Name: Monoethyl tartrate

Cat. No.: B1433728

A Technical Guide to the Physical Properties of
Monoethyl Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
monoethyl tartrate, a key chiral building block in organic synthesis. The following sections
detail its melting point and solubility, offering structured data, comprehensive experimental
methodologies, and a logical workflow for its physical characterization.

Core Physical Properties

Monoethyl tartrate is a white, crystalline organic compound. A summary of its key physical
properties is presented below.

Data Presentation
Property Value Solvents
Melting Point 90 °C Not Applicable
Solubility Soluble Water, Alcohol
Insoluble Ether
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Experimental Protocols

The following sections describe detailed methodologies for the determination of the physical

properties of monoethyl tartrate.

Melting Point Determination

The melting point of monoethyl tartrate can be determined using the capillary method with a

melting point apparatus.[1][2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[1]
Capillary tubes (sealed at one end)
Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry monoethyl tartrate is finely powdered using a
mortar and pestle. The open end of a capillary tube is pressed into the powder. The tube is
then inverted and tapped gently to pack the powder into the sealed end, aiming for a sample
height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned correctly according to the apparatus's instructions.

Approximate Melting Point Determination: A rapid heating rate (approximately 10-20 °C per
minute) is used to get a preliminary, approximate melting point range. This helps in setting
the parameters for a more accurate measurement.[1]

Accurate Melting Point Determination: A fresh sample is prepared in a new capillary tube.
The apparatus is heated to a temperature about 20 °C below the approximate melting point.
The heating rate is then slowed to 1-2 °C per minute as the melting point is approached.[1]
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» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has turned into a clear liquid is recorded as the end of the melting range. For a pure
compound like monoethyl tartrate, this range should be narrow, typically within 1-2 °C.[1][2]

Solubility Determination

The solubility of monoethyl tartrate in water, alcohol, and ether can be determined through
systematic qualitative analysis.

Apparatus:

Test tubes and rack

Graduated cylinders or pipettes

Spatula

Vortex mixer (optional)

Procedure:

o Sample Preparation: A small, measured amount of monoethyl tartrate (e.g., 10 mg) is
placed into three separate, clean, and dry test tubes.

o Solvent Addition: To the first test tube, a measured volume of deionized water (e.g., 1 mL) is
added. To the second, the same volume of alcohol (e.g., ethanol or methanol) is added. To
the third, the same volume of diethyl ether is added.

e Mixing: Each test tube is agitated vigorously (e.g., by flicking or using a vortex mixer) for a
set period (e.g., 1-2 minutes) to ensure thorough mixing.

o Observation: The tubes are allowed to stand, and the contents are observed.

o Soluble: The solid completely dissolves, forming a clear solution.

o Partially Soluble: A significant portion of the solid dissolves, but some remains
undissolved.
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o Insoluble: The solid does not appear to dissolve.

* Reporting: The solubility is recorded for each solvent. For more quantitative results, the
amount of solvent required to dissolve a specific mass of the solute can be determined.

Mandatory Visualization

The following diagram illustrates a general workflow for the physical characterization of a
chemical compound like monoethyl tartrate.
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Caption: Workflow for the physical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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